Cas no 1804026-60-5 (5-Amino-2-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine)

• Product Name: 5-Amino-2-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine
• CAS No: 1804026-60-5
• MF: C₈H₁₀F₃N₃O₂
• MW: 237.17911195755
• CID: 4930729
• Update Time: 2025-06-08

5-Amino-2-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H10F3N3O2/c1-15-6-4(13)3-14-5(2-12)7(6)16-8(9,10)11/h3H,2,12-13H2,1H3
• InChI Key： UJLARDHYYXCWSJ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=CN=C1CN)N)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 0.2
• Topological Polar Surface Area: 83.4

Additional information on 5-Amino-2-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine

Introduction to 5-Amino-2-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine (CAS No. 1804026-60-5)

5-Amino-2-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804026-60-5, features a pyridine core substituted with functional groups that make it a valuable intermediate in the synthesis of biologically active molecules. The presence of multiple reactive sites, including amino and methoxy groups, as well as a trifluoromethyl moiety, enhances its reactivity and potential applications in drug discovery.

The pyridine scaffold is a fundamental structural motif in many pharmaceuticals due to its ability to interact with biological targets such as enzymes and receptors. In particular, the substitution pattern of this compound—specifically the 5-amino, 2-(aminomethyl), 4-methoxy, and 3-(trifluoromethoxy) groups—imparts unique chemical properties that make it suitable for further derivatization. These modifications not only influence the compound's solubility and stability but also play a critical role in modulating its biological activity.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of such pyridine derivatives in addressing various therapeutic challenges. The trifluoromethoxy group, for instance, is known to enhance metabolic stability and binding affinity, making it a preferred choice in drug design. Furthermore, the aminomethyl substituent provides a site for further functionalization, allowing chemists to explore diverse chemical space. This flexibility has led to its incorporation in several research programs aimed at developing novel pharmacological agents.

In the context of modern drug discovery, 5-Amino-2-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine has been investigated for its potential role in modulating inflammatory pathways and oncogenic signaling. Studies have demonstrated that pyridine derivatives can serve as scaffolds for small-molecule inhibitors targeting key enzymes involved in diseases such as cancer and autoimmune disorders. The combination of electronic and steric effects introduced by the various substituents allows for precise tuning of the compound's interaction with biological targets.

One notable application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling, and their dysregulation is often associated with pathological conditions. The structural features of 5-Amino-2-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine make it an attractive candidate for designing inhibitors that can selectively bind to specific kinase domains. Preliminary studies have shown promising results in vitro, suggesting its efficacy in disrupting aberrant signaling cascades.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These techniques not only streamline the synthetic route but also allow for scalable production, which is essential for industrial applications.

From a medicinal chemistry perspective, the functional diversity of 5-Amino-2-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine offers opportunities for structure-activity relationship (SAR) studies. By systematically varying one or more substituents, researchers can gain insights into how different chemical moieties influence biological activity. Such studies are critical for identifying lead compounds that exhibit optimal pharmacokinetic and pharmacodynamic profiles.

The growing interest in fluorinated compounds has also positioned this pyridine derivative as a candidate for further exploration. Fluoroatoms are frequently incorporated into drugs due to their ability to improve bioavailability and resistance to metabolic degradation. The 3-(trifluoromethoxy) group in this compound aligns with this trend, making it a promising candidate for future drug development initiatives.

In conclusion, 5-Amino-2-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine (CAS No. 1804026-60-5) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and favorable chemical properties make it an invaluable tool in pharmaceutical research. As our understanding of disease mechanisms continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the next generation of medicines.